Cas no 3529-04-2 (N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide)

N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide structure
3529-04-2 structure
Product Name:N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide
CAS No:3529-04-2
MF:C25H46BrN
MW:440.54344701767
MDL:MFCD00031550
CID:84776
PubChem ID:165133
Update Time:2025-04-18

N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide
    • CETYLBENZYLDIMETHYLAMMONIUM BROMIDE
    • benzyl(hexadecyl)dimethylammonium bromide
    • Benzyl(hexadecyl)dimethylammoniumbromid
    • Benzylcetyldimethylaminium·bromide
    • Benzyldimethylhexadecylaminium·bromide
    • Hexadecylbenzyldimethylaminium·bromide
    • Hexadecylbenzyldimethylammonium bromide
    • BenzeneMethanaMiniuM, N-hexadecyl-N,N-diMethyl-, broMide
    • benzyldimethylhexadecylammonium bromide
    • Benzyl-hexadecyl-dimethyl-ammonium, Bromid
    • benzyl-hexadecyl-dimethyl-ammonium, bromide
    • hexadecyldimethylbenzylammonium bromide
    • N-benzyl-N,N-dimethylhexadecyl-1-ammonium bromide
    • Sinnoquat BC 95
    • CETYLBENZYLDIMETHYLAMMONIUMBROMIDE
    • cetyldimethylbenzylammonium bromide
    • NSC-263517
    • BENZENEMETHANAMINIUM, N-HEXADECYL-N,N-DIMETHYL-, BROMIDE (1:1)
    • CHEMBL2414246
    • EINECS 222-556-5
    • AKOS015960591
    • MFCD00031550
    • DTXSID90956729
    • FT-0712615
    • cetyl benzyl dimethyl ammonium bromide
    • benzyl-hexadecyl-dimethylazanium;bromide
    • NS00083108
    • 3529-04-2
    • NSC263517
    • DLNWMWYCSOQYSQ-UHFFFAOYSA-M
    • hexadecyldimethylbenzyl ammonium bromide
    • cetyl dimethyl benzyl ammonium bromide
    • Q27291082
    • Cetalkonium bromide
    • NSC 263517
    • UHU0390Z3J
    • UNII-UHU0390Z3J
    • SCHEMBL231765
    • DB-025306
    • MDL: MFCD00031550
    • Inchi: 1S/C25H46N.BrH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;/h17-19,21-22H,4-16,20,23-24H2,1-3H3;1H/q+1;/p-1
    • InChI Key: DLNWMWYCSOQYSQ-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 392.9214
  • Monoisotopic Mass: 439.281
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 17
  • Complexity: 291
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Melting Point: 77-80 ºC (acetone )
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
  • LogP: 4.74830

N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide Pricemore >>

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